Cas no 1803597-97-8 (Cyclopentanamine, 2-[3-(trifluoromethyl)phenyl]-, hydrochloride (1:1))

• Product Name: Cyclopentanamine, 2-[3-(trifluoromethyl)phenyl]-, hydrochloride (1:1)
• CAS No: 1803597-97-8
• MF: C₁₂H₁₅ClF₃N
• MW: 265.702412843704
• MDL: MFCD28383820
• CID: 5211064
• PubChem ID: 110209403
• Update Time: 2025-11-02

Cyclopentanamine, 2-[3-(trifluoromethyl)phenyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Cyclopentanamine, 2-[3-(trifluoromethyl)phenyl]-, hydrochloride (1:1)

• MDL： MFCD28383820
• Inchi： 1S/C12H14F3N.ClH/c13-12(14,15)9-4-1-3-8(7-9)10-5-2-6-11(10)16;/h1,3-4,7,10-11H,2,5-6,16H2;1H
• InChI Key： RTECLLUDDZOAFB-UHFFFAOYSA-N
• SMILES： NC1CCCC1C1C=CC=C(C(F)(F)F)C=1.Cl

Additional information on Cyclopentanamine, 2-[3-(trifluoromethyl)phenyl]-, hydrochloride (1:1)

Comprehensive Overview of Cyclopentanamine, 2-[3-(trifluoromethyl)phenyl]-, hydrochloride (1:1) (CAS No. 1803597-97-8)

The compound Cyclopentanamine, 2-[3-(trifluoromethyl)phenyl]-, hydrochloride (1:1) (CAS No. 1803597-97-8) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopentanamine core and the trifluoromethylphenyl moiety, make it a subject of interest for scientists exploring novel bioactive compounds. The hydrochloride salt form enhances its solubility and stability, which is critical for formulation development.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and targeted drug delivery, where CAS No. 1803597-97-8 could play a pivotal role. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) disorders, given the cyclopentanamine scaffold's historical relevance in neuroactive compounds.

The synthesis of Cyclopentanamine, 2-[3-(trifluoromethyl)phenyl]-, hydrochloride (1:1) involves multi-step organic transformations, often starting from cyclopentanone derivatives. Key steps include reductive amination and salt formation, which require stringent control over reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity, a topic frequently searched by quality control professionals.

From an industrial perspective, scalability is a common challenge for such specialized intermediates. Innovations in continuous flow chemistry and green solvents are being explored to optimize its production. These advancements resonate with the broader push for sustainable chemistry, a hot topic in both academic and corporate R&D settings.

Beyond pharmaceuticals, CAS No. 1803597-97-8 has drawn attention in material science for its potential as a building block in liquid crystals or polymeric coatings. The trifluoromethyl group's electron-withdrawing properties can influence material properties like thermal stability and dielectric constants, making it valuable for electronic device applications.

Regulatory considerations for this compound vary by region, but its non-hazardous classification under standard safety protocols facilitates global research collaborations. This aspect is particularly relevant given the increasing emphasis on international research partnerships and open innovation models in the chemical industry.

In summary, Cyclopentanamine, 2-[3-(trifluoromethyl)phenyl]-, hydrochloride (1:1) represents a versatile chemical entity with cross-disciplinary applications. Its development reflects broader trends in molecular design, process optimization, and application diversification that define modern chemical research priorities.